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Cat. No.: B12342869 Get Quote

Technical Guide: 5-methyl-3-oxo-N-
phenylhexanamide
Important Note for Researchers, Scientists, and Drug Development Professionals:

Initial literature and database searches for "5-methyl-3-oxo-N-phenylhexanamide" did not

yield a specific CAS number or substantial technical data. This suggests that the requested

compound may be novel, not widely synthesized, or indexed under a different nomenclature.

In lieu of data on the requested molecule, this guide will provide a comprehensive technical

overview of a closely related and well-documented compound: 4-methyl-3-oxo-N-

phenylpentanamide. This compound shares key structural features with the requested

molecule, including a β-keto-amide functional group and a phenylamide moiety, and serves as

a valuable case study. It is a known key intermediate in the synthesis of Atorvastatin, a widely

used pharmaceutical.[1][2][3]

Core Compound Identification: 4-methyl-3-oxo-N-
phenylpentanamide
Chemical Structure:
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Synonyms: N-Phenylisobutyrylacetamide, 4-Methyl-3-oxopentanoic acid anilide[4][5][6]

Table 1: Compound Identification

Identifier Value Reference

CAS Number 124401-38-3 [1][4][5][7]

Molecular Formula C12H15NO2 [1][4][5]

Molecular Weight 205.25 g/mol [1][5]

IUPAC Name
4-methyl-3-oxo-N-

phenylpentanamide
[5]

Canonical SMILES
CC(C)C(=O)CC(=O)NC1=CC=

CC=C1
[4][5]

Physicochemical Properties
A summary of the key physicochemical properties of 4-methyl-3-oxo-N-phenylpentanamide is

provided below. These properties are crucial for understanding its behavior in various

experimental and industrial settings.

Table 2: Physicochemical Data
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Property Value Reference

Appearance Yellow oil [4]

Boiling Point 384.4 °C at 760 mmHg

Density 1.103 g/cm³

Flash Point 158.8 °C

Refractive Index 1.548

Solubility
DMSO (Slightly), Methanol

(Slightly)

pKa 12.14 ± 0.46 (Predicted) [4]

LogP 2.31330 [4]

Experimental Protocols: Synthesis
The primary documented synthesis of 4-methyl-3-oxo-N-phenylpentanamide involves the

amidation reaction between a β-ketoester, methyl isobutyrylacetate, and aniline.[8][9] This

reaction can be performed with or without a solvent and utilizes a catalyst.

3.1. Synthesis via Amidation Reaction

A patented method describes the reaction of methyl isobutyrylacetate with an excess of aniline,

which also serves as the solvent.[9]

Experimental Procedure:

Reactant Charging: In a clean, dry four-necked flask equipped with a stirrer, 380g of aniline

is added.

Addition of Reagents: While stirring, 250g of methyl isobutyrylacetate and 0.25g of 4-

dimethylaminopyridine (DMAP) are sequentially added.

Initial Reaction Phase: The mixture is stirred for 10 minutes and then slowly heated to an

internal temperature of 80°C and held for 1 hour.
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Second Reaction Phase: The temperature is then raised to 120°C and maintained for 1 hour.

During this period, the methanol generated from the reaction is continuously removed by

fractionation.

Work-up and Isolation:

The reaction mixture is cooled to approximately 50°C.

Aniline and any unreacted methyl isobutyrylacetate are recovered via reduced pressure

distillation.

At an internal temperature of 60°C, 400g of petroleum ether, 200g of water, and 25g of

hydrochloric acid (36 wt%) are added dropwise.

The mixture is cooled to 10°C and stirred for over 2 hours to facilitate crystallization.

The resulting solid is filtered and dried to yield the final product.

Reported Yield: 97.8%[8] Reported Purity (HPLC): 98.4%[8]

A similar patented method utilizes toluene as a solvent and ethylenediamine as a catalyst.[10]

Another approach involves a continuous microflow system, which has been shown to reduce

reaction times significantly compared to traditional batch reactors.[11]

Mandatory Visualizations
Diagram 1: Synthesis Workflow of 4-methyl-3-oxo-N-phenylpentanamide
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Caption: Workflow for the synthesis of 4-methyl-3-oxo-N-phenylpentanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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